Cas no 74514-59-3 (4-Methyloct-2-yn-4-ol)

4-Methyloct-2-yn-4-ol Properties

Names and Identifiers

• 2-Octyn-4-ol, 4-methyl-
• 4-METHYL-2-OCTYN-4-OL
• 4-methyloct-2-yn-4-ol
• 2-Octyn-4-ol,4-methyl
• MFCD00041579
• HWVNLGPDLREHJB-UHFFFAOYSA-N
• SCHEMBL11543703
• AKOS006274316
• 74514-59-3
• FT-0692542
• DTXSID10996026
• J-515795
• +Expand

• MDL： MFCD00041579
• InChIKey： HWVNLGPDLREHJB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H16O/c1-4-6-8-9(3,10)7-5-2/h10H,4,6,8H2,1-3H3
• SMILES： CCCCC(C)(C#CC)O

Computed Properties

• Exact Mass: 140.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 140.12
• Heavy Atom Count: 10
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 1.95090
• PSA: 20.23000
• Refractive Index: 1.459
• Boiling Point: 161.4 °C at 760 mmHg
• Flash Point: 55.2 °C
• Density: 0.887